Cas no 1935585-06-0 (2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine)

2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-1294079
- 2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine
- 1935585-06-0
- Cyclopropaneethanamine, β-methoxy-β,2,2-trimethyl-
-
- Inchi: 1S/C9H19NO/c1-8(2)5-7(8)9(3,6-10)11-4/h7H,5-6,10H2,1-4H3
- InChI Key: LCLYVTXORFMKCW-UHFFFAOYSA-N
- SMILES: O(C)C(C)(CN)C1CC1(C)C
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.936±0.06 g/cm3(Predicted)
- Boiling Point: 197.4±13.0 °C(Predicted)
- pka: 8.76±0.10(Predicted)
2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1294079-50mg |
2-(2,2-dimethylcyclopropyl)-2-methoxypropan-1-amine |
1935585-06-0 | 50mg |
$827.0 | 2023-09-30 | ||
Enamine | EN300-1294079-1.0g |
2-(2,2-dimethylcyclopropyl)-2-methoxypropan-1-amine |
1935585-06-0 | 1g |
$0.0 | 2023-06-06 | ||
Enamine | EN300-1294079-500mg |
2-(2,2-dimethylcyclopropyl)-2-methoxypropan-1-amine |
1935585-06-0 | 500mg |
$946.0 | 2023-09-30 | ||
Enamine | EN300-1294079-10000mg |
2-(2,2-dimethylcyclopropyl)-2-methoxypropan-1-amine |
1935585-06-0 | 10000mg |
$4236.0 | 2023-09-30 | ||
Enamine | EN300-1294079-100mg |
2-(2,2-dimethylcyclopropyl)-2-methoxypropan-1-amine |
1935585-06-0 | 100mg |
$867.0 | 2023-09-30 | ||
Enamine | EN300-1294079-250mg |
2-(2,2-dimethylcyclopropyl)-2-methoxypropan-1-amine |
1935585-06-0 | 250mg |
$906.0 | 2023-09-30 | ||
Enamine | EN300-1294079-5000mg |
2-(2,2-dimethylcyclopropyl)-2-methoxypropan-1-amine |
1935585-06-0 | 5000mg |
$2858.0 | 2023-09-30 | ||
Enamine | EN300-1294079-1000mg |
2-(2,2-dimethylcyclopropyl)-2-methoxypropan-1-amine |
1935585-06-0 | 1000mg |
$986.0 | 2023-09-30 | ||
Enamine | EN300-1294079-2500mg |
2-(2,2-dimethylcyclopropyl)-2-methoxypropan-1-amine |
1935585-06-0 | 2500mg |
$1931.0 | 2023-09-30 |
2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine Related Literature
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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Marie Jeffroy,Alain H. Fuchs,Anne Boutin Chem. Commun., 2008, 3275-3277
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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P. Motamedi,K. Cadien RSC Adv., 2015,5, 57865-57874
Additional information on 2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine
Comprehensive Overview of 2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine (CAS No. 1935585-06-0)
The compound 2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine (CAS No. 1935585-06-0) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a dimethylcyclopropyl group and a methoxypropan-1-amine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to modulate biological pathways. The compound's stereochemistry and functional groups also contribute to its versatility in synthetic chemistry.
In recent years, the demand for specialty amines like 2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine has surged, driven by advancements in medicinal chemistry and material science. This compound aligns with the growing trend of green chemistry, as its synthesis can be optimized for minimal environmental impact. Users searching for "sustainable amine synthesis" or "cyclopropylamine derivatives" will find this compound highly relevant. Its low toxicity profile and high stability further enhance its appeal for industrial applications.
One of the most frequently asked questions about CAS No. 1935585-06-0 revolves around its synthetic routes. The compound can be prepared through a multi-step process involving cyclopropanation and amine functionalization, with yields optimized for scalability. Researchers are also exploring its catalytic applications, particularly in asymmetric synthesis, where its chiral centers play a critical role. The compound's physicochemical properties, such as solubility and melting point, are well-documented, making it a reliable choice for lab-scale and industrial use.
The 2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine has also been studied for its potential in neurological research. Its structural similarity to certain neurotransmitter analogs has sparked interest in its role in receptor modulation. This aligns with the broader search trends for "amine-based neuroactive compounds" and "small molecule therapeutics." Additionally, its metabolic stability makes it a candidate for prodrug development, addressing the need for longer-acting pharmaceutical agents.
From a commercial perspective, CAS No. 1935585-06-0 is available through specialized chemical suppliers, often with custom synthesis options. Its pricing and availability are influenced by factors such as purity requirements and batch size. For those searching for "high-purity amine suppliers" or "bulk cyclopropylamine derivatives," this compound offers a viable solution. Quality control measures, including HPLC and NMR analysis, ensure consistency across batches.
In conclusion, 2-(2,2-Dimethylcyclopropyl)-2-methoxypropan-1-amine (CAS No. 1935585-06-0) represents a versatile and valuable compound in modern chemistry. Its applications span drug discovery, catalysis, and material science, reflecting the interdisciplinary nature of contemporary research. As interest in tailored molecular structures grows, this compound is poised to remain a focal point for innovation and development.
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